Cas no 90430-82-3 (Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-)

90430-82-3 structure
Product name:Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- Chemical and Physical Properties
Names and Identifiers
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- Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-
- 2,3,6,7,10,11-hexakis(hexylsulfanyl)triphenylene
- DTXSID70523397
- 90430-82-3
- 2,3,6,7,10,11-hexakis-(hexylthio)-triphenylene
- SCHEMBL184767
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- Inchi: InChI=1S/C54H84S6/c1-7-13-19-25-31-55-49-37-43-44(38-50(49)56-32-26-20-14-8-2)46-40-52(58-34-28-22-16-10-4)54(60-36-30-24-18-12-6)42-48(46)47-41-53(59-35-29-23-17-11-5)51(39-45(43)47)57-33-27-21-15-9-3/h37-42H,7-36H2,1-6H3
- InChI Key: XUGANSMMMYTZPV-UHFFFAOYSA-N
- SMILES: CCCCCCSC1=C(C=C2C(=C1)C3=CC(=C(C=C3C4=CC(=C(C=C24)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC)SCCCCCC
Computed Properties
- Exact Mass: 924.48972972g/mol
- Monoisotopic Mass: 924.48972972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 60
- Rotatable Bond Count: 36
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22
- Topological Polar Surface Area: 152Ų
Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)- Related Literature
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Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
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J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
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Zixu Sun,Xinghui Wang,Tingwei Cai,Zhen Meng RSC Adv., 2016,6, 40799-40805
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Nirban Jana,Dibyangana Parbat,Barnali Mondal,Supriya Das J. Mater. Chem. A, 2019,7, 9120-9129
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Marianne R. Sommer,Lauriane Alison,Clara Minas,Elena Tervoort,Patrick A. Rühs,André R. Studart Soft Matter, 2017,13, 1794-1803
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Qingbo Xu,Jing Yang,Xujun Zhang,Xiaodong Wen,Masanori Yamada,Feiya Fu,Hongyan Diao,Xiangdong Liu J. Mater. Chem. A, 2020,8, 24553-24562
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Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
90430-82-3 (Triphenylene, 2,3,6,7,10,11-hexakis(hexylthio)-) Related Products
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